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Compound of Interest

Compound Name: Sodium sulfamate

CAS No.: 26288-34-6

Cat. No.: B10853325

Get Quote

A Comparative Guide to Sodium Sulfamate as a
Buffer Salt
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of sodium sulfamate as a buffer salt,

comparing its performance with common alternatives used in research and pharmaceutical

development. Due to the acidic nature of its conjugate acid, sulfamic acid (pKa ≈ 1.0), sodium
sulfamate is effective as a buffer in highly acidic environments (pH range 0-2). This positions it

as a specialized buffer for applications requiring low pH stability, a niche not served by common

biological buffers like phosphate, citrate, or acetate.

Core Properties and Comparison with Standard
Buffers
Sodium sulfamate is the salt of a strong acid, sulfamic acid. Its buffering capacity is centered

around a very low pH. This is in stark contrast to the buffers typically employed in biological
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and pharmaceutical applications, which maintain a pH closer to physiological conditions.

Below is a comparative summary of the key properties of sodium sulfamate and other widely

used buffer salts.

Property
Sodium
Sulfamate

Sodium
Citrate

Sodium
Phosphate

Sodium
Acetate

Tris

pKa (25 °C) ~1.0

pKa1=3.13,

pKa2=4.76,

pKa3=6.40

pKa1=2.15,

pKa2=7.20,

pKa3=12.35

4.76 8.1

Effective pH

Range
0 - 2.0 2.2-6.5

5.8-8.0 (using

NaH₂PO₄/Na₂

HPO₄)

3.7-5.6 7.1-9.1

Molecular

Weight (

g/mol )

119.07
258.07

(anhydrous)

Varies with

form

82.03

(anhydrous)
121.14

UV

Absorbance

(260/280 nm)

Data not

available
Low Low Low Significant

Metal

Chelation

Data not

available

Yes (e.g.,

Ca²⁺, Mg²⁺)

Yes (e.g.,

Ca²⁺, Mg²⁺)
Weak

Can interact

with some

metals

Temperature

Dependence

of pH

Data not

available
Moderate Low Moderate High

Performance Evaluation: Experimental Data and
Protocols
Direct comparative experimental data on the performance of sodium sulfamate as a buffer in

biological systems is limited in publicly available literature. This section outlines the necessary

experimental protocols to evaluate its performance against other buffers.
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Buffering Capacity
Buffering capacity (β) is a measure of a buffer's resistance to pH change upon the addition of

an acid or base.

Experimental Protocol: Determination of Buffering Capacity

Buffer Preparation: Prepare 0.1 M solutions of sodium sulfamate, sodium citrate, and

sodium phosphate at the center of their respective primary buffering ranges. For sodium
sulfamate, this would be pH 1.0. For comparison, a citrate buffer at pH 3.0 and a phosphate

buffer at pH 7.2 can be used.

Titration:

Take 100 mL of each buffer solution.

Titrate with 0.1 M HCl, adding 1 mL increments and recording the pH after each addition

until the pH drops by 2 units.

Separately, titrate another 100 mL of each buffer solution with 0.1 M NaOH until the pH

increases by 2 units.

Calculation: Calculate the buffering capacity (β) at different pH values using the formula: β =

d[B] / dpH where d[B] is the molar equivalent of strong base added and dpH is the change in

pH.

A diagram illustrating the workflow for determining buffer capacity is provided below.

To cite this document: BenchChem. [evaluating the performance of sodium sulfamate as a
buffer salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10853325/docs#evaluating-the-performance-of-
sodium-sulfamate-as-a-buffer-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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